BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safe Handling and Safety Data
for 3-Bromo-5-methylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-5-methylbenzaldehyde

Cat. No.: B1341060

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-Bromo-5-methylbenzaldehyde (CAS No. 188813-04-9). The information is
intended to support researchers, scientists, and drug development professionals in the safe
handling and use of this compound in a laboratory setting.

Chemical Identification and Properties

3-Bromo-5-methylbenzaldehyde is an aromatic aldehyde containing a bromine and a methyl
substituent on the benzene ring. Its chemical structure and properties are summarized below.
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Property

Value

Molecular Formula

C8H7Bro

Molecular Weight 199.04 g/mol [1]

CAS Number 188813-04-9[1]

IUPAC Name 3-bromo-5-methylbenzaldehyde[1]
Synonyms Benzaldehyde, 3-bromo-5-methyl-[1]
Appearance Pale yellow liquid or solid/semi-solid/lump[2]
Boiling Point 255.6 £ 20.0 °C (Predicted)[2]

Flash Point 91.2 £ 9.1 °C (Predicted)[2]

Density 1.490 + 0.06 g/cm3 (Predicted)[2]

Vapor Pressure

0.016 mmHg at 25°C[2]

Hazard Identification and GHS Classification

3-Bromo-5-methylbenzaldehyde is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification Hazard Class and Category

ualt text Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)

[1]

Specific target organ toxicity, single exposure;
Respiratory tract irritation (Category 3)[1]

Signal Word: Warning[1]
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Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with 3-Bromo-5-
methylbenzaldehyde.

Handling:

Avoid contact with skin and eyes.[3]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[3][5]
e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke when using this product.

e Ground all equipment containing the material to prevent static discharge.[3]
o Empty containers may pose a fire risk and should be handled with care.[3]
Storage:

o Keep the container tightly closed.[3][4]

» Store in a cool, dry, and well-ventilated area.[3][5]

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[4]
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 3-Bromo-5-

methylbenzaldehyde:

PPE

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[5]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber)

and a lab coat.[3]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an organic vapor

cartridge.[3]

First Aid Measures

In case of exposure, follow these first aid measures:

Exposure Route

First Aid Measures

Do NOT induce vomiting. Rinse mouth with

Ingestion ) ) ] )
water. Seek immediate medical attention.[3]
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[3][4]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]
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Fire and Explosion Hazard Data

Property Value
Flammability May be combustible at high temperatures.[3]
Flash Point 96°C (204.8°F) (for 3-Bromobenzaldehyde)[3]

) o ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, or carbon dioxide.

_ o _ Do not use a solid water stream as it may
Unsuitable Extinguishing Media ]
scatter and spread the fire.[3]

) Carbon oxides (CO, CO2) and halogenated
Hazardous Combustion Products
compounds.[3]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Small Spills:

[¢]

Ensure adequate ventilation.

[e]

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

[e]

o

Collect the absorbed material and place it in a suitable, closed container for disposal.
o Large Spills:

o Evacuate the area.

o Contact emergency services.

o Prevent the spill from entering drains or waterways.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.oxfordlabfinechem.com/msds/3-BROMO%20BENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/3-BROMO%20BENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/3-BROMO%20BENZALDEHYDE.pdf
https://www.oxfordlabfinechem.com/msds/3-BROMO%20BENZALDEHYDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: General Safe Handling of
Hazardous Aromatic Aldehydes

As specific experimental protocols for 3-Bromo-5-methylbenzaldehyde are not readily
available in the literature, this section provides a generalized protocol for the safe handling of
hazardous aromatic aldehydes in a research setting. This protocol is based on the known
hazards of this class of compounds and should be adapted to the specific requirements of the
experiment.

1. Risk Assessment:

» Before starting any experiment, conduct a thorough risk assessment that considers the
specific quantities of 3-Bromo-5-methylbenzaldehyde being used, the reaction conditions
(e.g., temperature, pressure), and all other reagents involved.

o Consult the Safety Data Sheet (SDS) for all chemicals used in the procedure.
2. Engineering Controls:

o All manipulations of 3-Bromo-5-methylbenzaldehyde, including weighing, transferring, and
the reaction itself, must be performed in a certified chemical fume hood to minimize
inhalation exposure.

e Ensure that a safety shower and eyewash station are readily accessible.[5]
3. Personal Protective Equipment (PPE):
o Wear the appropriate PPE as outlined in Section 4 of this guide.

o Gloves should be inspected for any signs of degradation before use and changed frequently,
especially after direct contact with the chemical.

4. Weighing and Transferring:
» Dispense the required amount of 3-Bromo-5-methylbenzaldehyde in the fume hood.

 If the compound is a solid, handle it carefully to avoid generating dust.
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e Use a spatula or other appropriate tool for transferring the solid.

e Ifitis a liquid, use a syringe or pipette for accurate and safe transfer.

o Clean any spills immediately.

5. Reaction Setup and Execution:

e Set up the reaction apparatus securely within the chemical fume hood.

e Ensure that all joints are properly sealed to prevent the escape of vapors.

« If the reaction is to be heated, use a heating mantle with a temperature controller and a stir
bar for even heating. Avoid open flames.

» Monitor the reaction closely for any unexpected changes.

6. Work-up and Purification:

e Quench the reaction carefully in the fume hood.

» Perform all extractions and purification steps (e.g., chromatography) within the fume hood.
o Handle all waste generated during the work-up and purification as hazardous waste.

7. Waste Disposal:

» Dispose of all waste containing 3-Bromo-5-methylbenzaldehyde and its byproducts in
properly labeled hazardous waste containers.

» Follow all institutional and local regulations for hazardous waste disposal.

Logical Workflow for Chemical Spill Response

The following diagram illustrates the logical steps to be taken in the event of a chemical spill of
3-Bromo-5-methylbenzaldehyde.
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Caption: Workflow for handling a chemical spill of 3-Bromo-5-methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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